N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)thiophene-3-carboxamide

• IUPAC Name: N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]thiophene-3-carboxamide
• InChI: InChI=1S/C15H15NO2S/c17-14(12-6-8-19-9-12)16-10-15(18)7-5-11-3-1-2-4-13(11)15/h1-4,6,8-9,18H,5,7,10H2,(H,16,17)
• InChI Key: MNBAYXKPUWSTIM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C21)(CNC(=O)C3=CSC=C3)O
• Molecular Formula: C15H15NO2S
• Molecular Weight: 273.4 g/mol

Description

The compound is a derivative of 2,3-dihydro-1H-inden-1-one, which is a fused molecule containing cyclopentanone and a benzene ring. It also contains a thiophene ring and a carboxamide group. Compounds containing a 2,3-dihydro-1H-inden-1-one structure have been found to exhibit a wide range of pharmacological properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds have been synthesized using various methods such as grinding, stirring, and ultrasound irradiation.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple rings and functional groups. The 2,3-dihydro-1H-inden-1-one component has a molecular weight of 132.1592.

Scientific Research Applications

Chemical Reactivity and Synthesis

• Intramolecular Diels–Alder Reaction : Thiophene derivatives have been studied for their behavior as dienes or dienophiles in intramolecular Diels–Alder reactions, demonstrating the versatility of thiophene-containing compounds in synthetic chemistry (Himbert et al., 1990).
• Antimicrobial Agents : Compounds with a thiophene nucleus have been synthesized and screened for antimicrobial activities, indicating potential applications in developing new antimicrobial agents (Desai et al., 2011).

Biological Activity

• Antimicrobial and Antifungal Activities : Novel thiophene derivatives have been evaluated for their antimicrobial and antifungal activities, showing effectiveness against various pathogenic strains, which could lead to the development of new therapeutic agents (Altundas et al., 2010).
• Sensor for Metal Ions : Thiophene derivatives have been developed as sensors for metal ions such as aluminum, highlighting their application in environmental monitoring and analytical chemistry (Wang et al., 2016).

Materials Science

• Photostabilizers for Polymers : Thiophene derivatives have been explored as photostabilizers for polymers like poly(vinyl chloride), indicating their potential use in improving the durability and lifespan of polymeric materials (Balakit et al., 2015).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the wide range of activities exhibited by similar compounds, it could have potential uses in various fields, including medicine and pharmacology.